Cas no 18232-30-9 (2-Heptyne,1,1-diethoxy-)

2-Heptyne,1,1-diethoxy- is an alkynyl ether compound characterized by its diethoxy-substituted heptyne structure. This chemical is primarily utilized in organic synthesis, serving as a versatile intermediate for the preparation of more complex molecules. Its terminal alkyne functionality allows for selective coupling reactions, such as Sonogashira or click chemistry, while the diethoxy group enhances solubility and stability in various reaction conditions. The compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization is required. Its well-defined reactivity profile and compatibility with a range of catalysts make it a reliable choice for synthetic applications. Proper handling under inert conditions is recommended to maintain its integrity.

2-Heptyne,1,1-diethoxy- structure

Product Name:2-Heptyne,1,1-diethoxy-

CAS No:18232-30-9

MF:C₁₁H₂₀O₂

MW:184.275303840637

MDL:MFCD00041647

CID:207740

PubChem ID:140356

Update Time:2025-05-27

2-Heptyne,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

- 2-Heptyne,1,1-diethoxy-
- 1,1-diethoxyhept-2-yne
- 1,1-diethoxy-2-heptyne
- 1,1-diethoxy-hept-2-yne
- 1.1-Diaethoxy-heptin-(2)
- 2-Heptyn-1-al-diethyl acetale
- 2-heptynal diethyl acetale
- 2-Heptynyl aldehyde diethyl acetale
- butylpropiolaldehyde diethyl acetale
- Hept-2-inal-diaethylacetale
- hept-2-ynal-diethylacetale
- DTXSID40171283
- 2-Heptynal diethyl acetal
- 2-Heptynyl aldehyde diethyl acetal
- 18232-30-9
- FT-0612489
- 2-Heptyn-1-al-diethyl acetal
- 2-Heptyn-1-al diethyl acetal
- MFCD00041647
- MDL： MFCD00041647
- Inchi： 1S/C11H20O2/c1-4-7-8-9-10-11(12-5-2)13-6-3/h11H,4-8H2,1-3H3
- InChI Key： NKXTVBJJMIROGV-UHFFFAOYSA-N
- SMILES： O(CC)C(C#CCCCC)OCC

Computed Properties

Exact Mass: 184.14600
Monoisotopic Mass: 184.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 0,877 g/cm3
Boiling Point: 99-100°C 13mm
Refractive Index: 1.4340
PSA: 18.46000
LogP: 2.57910

2-Heptyne,1,1-diethoxy- Security Information

Safety Instruction： S24/25
Safety Term：S24/25

2-Heptyne,1,1-diethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB105184-1 g	2-Heptynyl aldehyde diethyl acetal, 97%; .	18232-30-9	97%	1 g	€129.00	2023-07-20
abcr	AB105184-5 g	2-Heptynyl aldehyde diethyl acetal, 97%; .	18232-30-9	97%	5 g	€379.00	2023-07-20
abcr	AB105184-1g	2-Heptynyl aldehyde diethyl acetal, 97%; .	18232-30-9	97%	1g	€129.00	2025-04-20
abcr	AB105184-5g	2-Heptynyl aldehyde diethyl acetal, 97%; .	18232-30-9	97%	5g	€379.00	2025-04-20